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Compound of Interest

Compound Name: 1,2,3-Trimethoxypropane

Cat. No.: B1593376 Get Quote

1,2,3-Trimethoxypropane: A Technical Guide to
Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,3-Trimethoxypropane (TMP), a glycerol-derived ether, is gaining attention as a potentially

"green" and low-toxicity solvent. Its favorable properties have led to its consideration in various

applications, including as a solvent for chemical reactions and for CO2 absorption.[1][2] This

technical guide provides a comprehensive overview of the available safety data and handling

precautions for 1,2,3-Trimethoxypropane to ensure its safe use in research and development

settings.

Physicochemical Properties
A summary of the key physicochemical properties of 1,2,3-Trimethoxypropane is presented in

Table 1. This data is essential for understanding its behavior under various experimental

conditions.
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Property Value Reference

Molecular Formula C₆H₁₄O₃ [3]

Molecular Weight 134.17 g/mol [3]

CAS Number 20637-49-4 [3]

Appearance Colorless liquid [4]

Boiling Point 146 °C (at 1013 hPa)

Density 0.959 g/cm³ (at 20 °C)

Vapor Pressure 4.5 hPa (at 20 °C)

Solubility Soluble in water

Flash Point 45 °C

Auto-ignition Temperature Not determined

Toxicological Data
Toxicological studies on 1,2,3-Trimethoxypropane have been conducted following OECD

guidelines, indicating a low toxicity profile.[5] A summary of the available data is provided in

Table 2.

Endpoint Result Guideline Reference

Acute Oral Toxicity
LD50 > 2000 mg/kg

(rat)
OECD 423 [5]

Skin Sensitization
Not sensitizing

(guinea pig)
OECD 406 [5]

Mutagenicity (Ames

test)
Non-mutagenic OECD 471 [5]

Ecotoxicity
Low toxicity in aquatic

environments
[5]
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Experimental Protocols

The toxicological data presented above were obtained using standardized OECD test

guidelines. A brief overview of these methodologies is provided below.

OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This method involves

the administration of the test substance to animals in a stepwise procedure. The starting

dose level is selected from a series of fixed dose levels. The outcome of the test (survival or

death of the animals) determines the next step, allowing for the classification of the

substance into a specific toxicity class.[2][6][7][8][9]

OECD Guideline 406: Skin Sensitization: This guideline describes two main types of tests in

guinea pigs: the guinea pig maximization test (GPMT) and the Buehler test. Both tests

involve an induction phase, where the animals are exposed to the test substance, followed

by a challenge phase to determine if a skin sensitization reaction has developed.[1][4][10]

[11][12]

OECD Guideline 471: Bacterial Reverse Mutation Test (Ames Test): This in vitro assay uses

strains of Salmonella typhimurium and Escherichia coli to detect gene mutations. The test

assesses the ability of a substance to cause mutations that revert the bacteria from a state of

being unable to synthesize an essential amino acid to a state where they can.[13][14][15][16]

[17]

Hazard Identification and Classification
Based on the available data, 1,2,3-Trimethoxypropane is not classified as a hazardous

substance according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS). The Safety Data Sheet from ChemicalBook indicates "no data available" for

GHS classification, pictograms, and hazard statements, which often implies a non-hazardous

classification for substances that have been evaluated.[18] However, in the absence of a

harmonized classification, it is crucial to handle the substance with care, following good

laboratory practices.

Handling Precautions
To ensure the safe handling of 1,2,3-Trimethoxypropane, the following precautions should be

observed:
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Ventilation: Handle in a well-ventilated place.[18]

Personal Protective Equipment (PPE):

Gloves: Wear suitable protective gloves.[18]

Eye Protection: Wear safety glasses with side-shields or goggles.

Lab Coat: Wear a standard laboratory coat.

Hygiene: Avoid contact with skin and eyes.[18] Wash hands thoroughly after handling.

Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools.

[18]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[18]

Emergency Procedures
First Aid Measures

The following first aid measures should be taken in case of exposure to 1,2,3-
Trimethoxypropane, based on the available Safety Data Sheet.[18]
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Exposure Route First Aid Action

Medical Attention

Inhalation Move to fresh air.
If breathing is difficult, give oxygen.

Skin Contact Remove contaminated clothing.
Wash skin with soap and plenty of water.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

Ingestion
Rinse mouth with water.
Do NOT induce vomiting.

Seek medical attention if symptoms persist.

Click to download full resolution via product page

First Aid Procedures for 1,2,3-Trimethoxypropane Exposure

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[18]

Specific Hazards: No specific hazards have been identified.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[18]

Accidental Release Measures

In the event of a spill, the following workflow should be followed to ensure a safe and effective

cleanup.
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Chemical Spill Occurs

Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, lab coat)

Contain the spill with absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into a
suitable, closed container for disposal

Clean the spill area with a suitable solvent

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Workflow for Handling a Chemical Spill of 1,2,3-Trimethoxypropane

Conclusion
1,2,3-Trimethoxypropane presents a low-hazard profile based on the currently available

toxicological data. However, as with any chemical, it should be handled with care in a

laboratory setting. Adherence to the handling precautions and emergency procedures outlined
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in this guide will help to ensure the safety of all personnel. Researchers should always consult

the most up-to-date Safety Data Sheet provided by their supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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